Cas no 264144-59-4 (cis-Stilbeneboronic acid pinacol cyclic ester)

• Product Name: cis-Stilbeneboronic acid pinacol cyclic ester
• CAS No: 264144-59-4
• MF: C₂₀H₂₃BO₂
• MW: 306.206425905228
• MDL: MFCD03788734
• CID: 92642
• PubChem ID: 15524881
• Update Time: 2025-04-18

cis-Stilbeneboronic acid pinacol cyclic ester Chemical and Physical Properties

Names and Identifiers

• cis-Stilbeneboronic acid pinacol cyclic ester
• cis-(1,2-Diphenylethenyl)boronic acid pinacol cyclic ester
• CIS-STILBENEBORONIC ACID PINACOL ESTER
• 264144-59-4
• cis-Stilbeneboronic acid pinacol ester, AldrichCPR
• SCHEMBL6236653
• 1391743-16-0
• 2-[(E)-1,2-diphenylethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[(1Z)-1,2-diphenylethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• (E)-alpha-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)stilbene
• ?CIS-STILBENEBORONIC ACID PINACOL ESTER
• (E)-2-(1,2-Diphenylvinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• (Z)-2-(1,2-Diphenylvinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CS-0176227
• 2-[(z)-1,2-diphenylethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• J-016416
• 1,3,2-Dioxaborolane, 2-[(1Z)-1,2-diphenylethenyl]-4,4,5,5-tetramethyl-
• G78636
• SCHEMBL6236642

• MDL： MFCD03788734
• Inchi： 1S/C20H23BO2/c1-19(2)20(3,4)23-21(22-19)18(17-13-9-6-10-14-17)15-16-11-7-5-8-12-16/h5-15H,1-4H3/b18-15-
• InChI Key： HGZKORGQZNCVQC-SDXDJHTJSA-N
• SMILES： O1B(/C(=C\C2C=CC=CC=2)/C2C=CC=CC=2)OC(C)(C)C1(C)C
• BRN： 9269561

Computed Properties

• Exact Mass: 306.17900
• Monoisotopic Mass: 306.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Color/Form: White solid
• Density: 1.05
• Melting Point: 92-94°C
• Boiling Point: 369.5°Cat760mmHg
• Flash Point: 177.3°C
• Refractive Index: 1.554
• PSA: 18.46000
• LogP: 4.85860
• Solubility: Insoluble in water

cis-Stilbeneboronic acid pinacol cyclic ester Security Information

• Hazard Category Code： 43
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25